Tetrasodium;phosphonato phosphate

• CAS No.: 7722-88-5
• Product Name: Tetrasodium;phosphonato phosphate
• Molecular Formula: Anhydrous: Na4P2O7; Decahydrate: Na4P2O7· 10H2O; Na4O7P2
• Molecular Weight: 200.96 g/mol
• IUPAC Name: sodium;phosphono dihydrogen phosphate
• Standard InChI: InChI=1S/Na.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)/q+1
• Standard InChIKey: FQENQNTWSFEDLI-UHFFFAOYSA-J
• SMILES: OP(=O)(O)OP(=O)(O)O.[Na+]
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: CRYSTALS; COLORLESS, TRANSPARENT CRYSTALS OR WHITE POWDER; White powder or granules.
• Density: 2.45 (NIOSH, 2016); 2.534; Relative density (water = 1): 2.5; 2.45
• Melting Point: 1810 °F (NIOSH, 2016); Mp 993 ° (985 °); 988 °C; 1810°F
• Physical Description: Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995°C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8°C.; DryPowder; DryPowder, PelletsLargeCrystals; PelletsLargeCrystals; Colourless or white crystals, or a white crystalline or granular powder. The decahydrate effloresces slightly in dry air; ODOURLESS COLOURLESS OR WHITE CRYSTALS OR POWDER.; Odorless, white powder or granules. [Note: The decahydrate (Na4P2O7 � 10H2O) is in the form of colorless, transparent crystals.]
• Description: Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995°C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8°C.; Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier and a chelator. It contains a diphosphate(4-).
• Related CAS: 10042-91-8 (unspecified hydrochloride salt); 13472-36-1 (tetra-hydrochloride salt decahydrate); 14691-80-6 (tri-hydrochloride salt); 7758-16-9 (di-hydrochloride salt)
• Solubility: 7 % at 77° F (NIOSH, 2016); Soluble in water. Insoluble in ethanol; 81.4 mg/mL at 25 °C; IN WATER: 2.61 G/100 ML @ 0 °C; 6.7 G/100 ML @ 25 °C; 42.2 G/100 ML @ 100 °C; (77°F): 7%
• Synonyms: anhydrous sodium pyrophosphate; disodium pyrophosphate; sodium diphosphate; sodium pyrophosphate; tetrasodium pyrophosphate; tetrasodium pyrophosphate, 32P2-labeled cpd; tetrasodium pyrophosphate, decahydrate; trisodium pyrophosphate
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 22630756
• Last Modified: Nov 11 2021